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Compound of Interest

Compound Name: MK-2048

Cat. No.: B609081

An In-depth Technical Guide to MK-2048

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MK-2048, a second-generation
HIV-1 integrase strand transfer inhibitor (INSTI). It covers the compound's chemical properties,
mechanism of action, and relevant experimental methodologies.

Chemical Properties

MK-2048 is a complex heterocyclic molecule. Its key chemical identifiers and properties are
summarized below for easy reference.
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Property Value Source(s)
CAS Number 869901-69-9 [11[2]13][4]
Molecular Formula C21H21CIFN504 [11[2][3]
Molecular Weight 461.88 g/mol [11[3]

(S)-2-(3-chloro-4-
fluorobenzyl)-8-ethyl-10-
hydroxy-N,6-dimethyl-1,9-

IUPAC Name dioxo-1,2,6,7,8,9- [1]
hexahydropyrazino[1',2":1,5]pyr
rolo[2,3-d]pyridazine-4-
carboxamide

Appearance Solid powder [1][2]

- Insoluble in water and ethanol;
Solubility _ [4]
Soluble in DMSO (9 mg/mL)

JSRREMIKIHIGAA-
INChl Key [11[2]
JTQLQIEISA-N

CCN1C--INVALID-LINK--
N2C(=C(0)C3=C2C(=NN(CC2

SMILES [2][3]
=CC(Cl)=C(F)C=C2)C3=0)C(=

O)NC)C1=0

Mechanism of Action: HIV-1 Integrase Inhibition

MK-2048 is a potent inhibitor of HIV-1 integrase, an essential enzyme for viral replication.[3][5]
The primary mechanism involves the inhibition of the strand transfer step in the integration of
viral DNA into the host cell's genome.[6] This action effectively halts the viral life cycle.[5] MK-
2048 binds with high specificity to the active site of the integrase enzyme.[5] As a second-
generation INSTI, it was designed to be effective against HIV strains that have developed
resistance to first-generation inhibitors like raltegravir and elvitegravir.[1][3]

Below is a diagram illustrating the signaling pathway of HIV-1 integration and the point of
inhibition by MK-2048.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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